Cas no 2171465-86-2 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid
• CAS No: 2171465-86-2
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6370640
• PubChem ID: 165811875
• Update Time: 2025-05-21

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid
• EN300-1489300
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetamido}butanoic acid
• 2171465-86-2

• Inchi： 1S/C24H23N3O5S/c1-2-20(22(29)30)26-21(28)11-14-13-33-23(25-14)27-24(31)32-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13,19-20H,2,11-12H2,1H3,(H,26,28)(H,29,30)(H,25,27,31)
• InChI Key： AJJRONJATXUFCF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(C(=O)O)CC)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid (CAS No. 2171465-86-2)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid (CAS No. 2171465-86-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and thiazole, which are well-known protecting groups and heterocyclic compounds, respectively. The unique structural features of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid is characterized by the presence of an Fmoc group, which is widely used in peptide synthesis to protect the amino group during the synthesis process. The thiazole ring, on the other hand, imparts additional stability and reactivity to the molecule. The combination of these functional groups results in a compound with a high degree of chemical versatility and potential biological activity.

Recent studies have highlighted the potential of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. The Fmoc group and thiazole ring contribute to its ability to disrupt bacterial cell walls and inhibit essential enzymatic processes, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis. These findings suggest that this compound could be further developed into a novel chemotherapeutic agent with improved safety and efficacy profiles.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid is a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The initial step involves the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate carbonyl compound. Subsequently, the Fmoc group is introduced via an amide bond formation reaction with an amino acid derivative. The final step involves the coupling of the thiazole-containing intermediate with a butanoic acid derivative to yield the target compound.

The physical properties of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetamido}butanoic acid, such as its solubility and stability, are crucial for its application in pharmaceutical formulations. This compound is generally soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and drug delivery systems. Additionally, its stability under physiological conditions ensures that it remains active during administration and absorption.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-y acetamido}butanoic acid (CAS No. 2171465-86-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to explore its potential in various therapeutic areas, including antimicrobial and anticancer treatments, highlighting its significance in modern drug discovery efforts.